Cas no 1834-27-1 (6-chloro-4-methyl-2,3-dihydropyridazin-3-one)

6-chloro-4-methyl-2,3-dihydropyridazin-3-one structure

1834-27-1 structure

Product Name:6-chloro-4-methyl-2,3-dihydropyridazin-3-one

CAS No:1834-27-1

MF:C₅H₅ClN₂O

MW:144.55899977684

MDL:MFCD13659416

CID:144887

PubChem ID:164886

Update Time:2025-11-07

6-chloro-4-methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-4-methylpyridazin-3(2H)-one
- 3(2H)-Pyridazinone, 6-chloro-4-methyl-
- 3-Chlor-6-oxo-5-methyl-1,6-dihydro-pyridazin
- 6-Chlor-4-methyl-2H-pyridazin-3-on
- 6-chloro-4-methyl-2H-pyridazin-3-one
- 6-chloro-4-methylpyridazin-3-ol
- 3-chloro-5-methyl-1H-pyridazin-6-one
- 6-Chloro-4-methyl-3(2H)-pyridazinone
- VCFUTDUJFGHTKM-UHFFFAOYSA-N
- 3(2H)-Pyridazinone, 6-chloro-4-methyl- (9CI)
- NSC113474
- 6-Chloro-3-hydroxy-4-met
- 6-chloro-4-methyl-2,3-dihydropyridazin-3-one
- 1834-27-1
- DTXSID40171420
- CS-W018803
- MFCD13659416
- AMY25056
- 6-Chloro-3-hydroxy-4-methylpyridazine
- AKOS016008981
- AKOS022634170
- NSC-113474
- 6-Chloro-4-methyl-3(2H)-pyridazinone #
- SY275727
- A880825
- SCHEMBL956710
- PB41481
- AS-20047
- BAA83427
- NSC 113474
- O11576
- 1849390-26-6
- DTXCID1093911
- 3(2H)-Pyridazinone, 6-chloro-4-methyl-(9CI)
- MDL： MFCD13659416
- Inchi： 1S/C5H5ClN2O/c1-3-2-4(6)7-8-5(3)9/h2H,1H3,(H,8,9)
- InChI Key： VCFUTDUJFGHTKM-UHFFFAOYSA-N
- SMILES： ClC1C=C(C)C(NN=1)=O

Computed Properties

Exact Mass: 144.00900
Monoisotopic Mass: 144.009041
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.5
XLogP3: 0.7

Experimental Properties

Density: 1.45
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.608
PSA: 45.75000
LogP: 0.73170

6-chloro-4-methyl-2,3-dihydropyridazin-3-one Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

6-chloro-4-methyl-2,3-dihydropyridazin-3-one Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-chloro-4-methyl-2,3-dihydropyridazin-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A159171-100mg	6-Chloro-4-methylpyridazin-3(2H)-one	1834-27-1	97%	100mg	$6.0	2025-02-26
Ambeed	A159171-250mg	6-Chloro-4-methylpyridazin-3(2H)-one	1834-27-1	97%	250mg	$8.0	2025-02-26
Ambeed	A159171-1g	6-Chloro-4-methylpyridazin-3(2H)-one	1834-27-1	97%	1g	$11.0	2025-02-26
Ambeed	A159171-5g	6-Chloro-4-methylpyridazin-3(2H)-one	1834-27-1	97%	5g	$40.0	2025-02-26
abcr	AB439896-250 mg	6-Chloro-4-methylpyridazin-3(2H)-one, 95%; .	1834-27-1	95%	250MG	€89.30	2023-07-18
abcr	AB439896-1 g	6-Chloro-4-methylpyridazin-3(2H)-one, 95%; .	1834-27-1	95%	1g	€135.50	2023-07-18
abcr	AB439896-5 g	6-Chloro-4-methylpyridazin-3(2H)-one, 95%; .	1834-27-1	95%	5g	€312.80	2023-07-18
abcr	AB439896-10 g	6-Chloro-4-methylpyridazin-3(2H)-one, 95%; .	1834-27-1	95%	10g	€487.20	2023-07-18
Ambeed	A159171-10g	6-Chloro-4-methylpyridazin-3(2H)-one	1834-27-1	97%	10g	$75.0	2025-02-26
Apollo Scientific	OR304305-1g	6-Chloro-3-hydroxy-4-methylpyridazine	1834-27-1		1g	£85.00	2023-09-01

6-chloro-4-methyl-2,3-dihydropyridazin-3-one Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:1834-27-1)6-chloro-4-methyl-2,3-dihydropyridazin-3-one

Order Number:A880825

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 11:02

Price ($):182.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

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